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Compound of Interest

Compound Name: 2-Bromopropionic acid

Cat. No.: B165285

A Technical Guide to the Safe Handling of 2-
Bromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive overview of the safety data and handling precautions
for 2-Bromopropionic acid (CAS No: 598-72-1). The information is compiled from various

Safety Data Sheets (SDS) to ensure a thorough understanding of the potential hazards and the
implementation of appropriate safety measures in a laboratory and drug development setting.

Hazard Identification and Classification

2-Bromopropionic acid is a corrosive and toxic substance that requires careful handling. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
clear framework for understanding its primary hazards.

Table 1: GHS Classification for 2-Bromopropionic Acid[1][2]
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Hazard Class Hazard Category Hazard Statement

H301: Toxic if swallowed or

Acute Toxicity, Oral Category 3 or 4 )
H302: Harmful if swallowed[2]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[1][2]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[1][2]
) H290: May be corrosive to
Corrosive to Metals Category 1
metals[1][3]
Acute Aquatic Hazard Category 3 H402: Harmful to aquatic life[1]

Signal Word: Danger[2][3]
Hazard Pictograms:
corrosive acute toxic

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Bromopropionic acid is crucial for
safe storage and handling.

Table 2: Physical and Chemical Properties of 2-Bromopropionic Acid
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Property Value

Appearance Colorless to yellow liquid or solid[1][4]
Odor Pungent[5]

Molecular Formula C3H5Bro2[1][3]

Molecular Weight 152.97 g/mol [3]

Boiling Point 203 °C (397.4 °F) at 760 mmHg[3][5]
Flash Point 100 °C (212 °F)[1][4][6]

Specific Gravity 1.650 - 1.70 g/cm3[1][5]

Solubility in Water Soluble[5]

Vapor Pressure 0.1 mmHg @ 25 °C[5]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to minimize exposure and
ensure a safe working environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 2-
Bromopropionic acid to determine the appropriate PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection Specification
Tightly fitting safety goggles
Safety goggles and face )
Eyes/Face conforming to EN 166 (EU) or

shield[4]

NIOSH (US)[2][7]

ok Chemical-resistant gloves and
in
protective clothing[4][5]

Impervious gloves (inspect
before use) and a complete
suit protecting against
chemicals[2][7]

Respiratory Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced[4]
[5]. A full-face respirator may
be necessary in certain

situations[2].

Engineering Controls

Engineering controls are the most effective way to minimize exposure.

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood[1][5].

o Eyewash Stations and Safety Showers: Facilities storing or utilizing this material should be

equipped with an eyewash facility and a safety shower[4][5].

Handling Procedures

» Avoid all personal contact, including inhalation[1].
e Do not breathe dust, vapor, mist, or gas[4].

» Wash hands thoroughly after handling[2][4].

e Do not eat, drink, or smoke when using this product[1][2].
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e Use non-sparking tools[2].

Storage Conditions

» Store in a cool, dry, well-ventilated area[1][2].

Keep containers tightly closed[1][2][4].

Store in a corrosive-resistant container with a resistant inner liner[1][3].

Store away from incompatible materials and foodstuff containers[1].

Keep refrigerated (Store below 4°C/39°F)[4].

Emergency Procedures
First-Aid Measures

Immediate medical attention is required for all exposure routes.

Table 4: First-Aid Measures for 2-Bromopropionic Acid Exposure
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Exposure Route First-Aid Protocol

Remove victim to fresh air and keep at rest in a
comfortable position for breathing. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical aid

immediately[4][5].

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ] )
clothing and shoes. Get medical aid

immediately. Wash clothing before reuse[4].

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids. Get medical aid

immediately[4].

If swallowed, do NOT induce vomiting. If victim
) is fully conscious, give a cupful of water. Never
Ingestion i i )
give anything by mouth to an unconscious

person. Get medical aid immediately[4].

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal
protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation[2]

3],

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains[2][3].

e Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth, vermiculite)
and place it in a suitable, closed container for disposal. Use spark-proof tools and explosion-
proof equipment[1][2][5].

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide[1][2][4].

e Specific Hazards: Combustible material. Heating may cause expansion or decomposition,
leading to violent rupture of containers. Acids may react with metals to produce flammable
hydrogen gas[1]. Hazardous decomposition products include carbon oxides and hydrogen
bromide gas[3][7].

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear[1][4].

Stability and Reactivity

Understanding the chemical stability and reactivity of 2-Bromopropionic acid is essential to
prevent hazardous reactions.

o Chemical Stability: Stable under normal temperatures and pressures[5][8].
» Conditions to Avoid: Incompatible materials, light, and excess heat[5][9].

e Incompatible Materials: Strong oxidizing agents, bases, strong reducing agents, and metals
such as aluminum and magnesium[1][5][7][9]. Contact with alkaline materials liberates
heat[1].

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon monoxide, carbon dioxide, and hydrogen bromide may be
formed[5][7].

e Hazardous Polymerization: Hazardous polymerization will not occur[1][5].

Toxicological and Ecological Information
Toxicological Information

» Acute Toxicity: Harmful or toxic if swallowed[2]. Animal experiments indicate that ingestion of
less than 150 grams may be fatal or cause serious damage to health[1].

» Skin Corrosion/Irritation: Causes severe skin burns[1][2].
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» Serious Eye Damage/Irritation: Causes serious eye damage[1][2].

» Respiratory Tract Irritation: Inhalation can cause chemical burns to the respiratory tract[4].

Ecological Information

» Harmful to aquatic organisms[1]. Do not let the product enter drains or waterways[2][5].

Disposal Considerations

» Disposal of 2-Bromopropionic acid and its containers must be in accordance with federal,
state, and local regulations[2][5]. The material can be disposed of by removal to a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing[2].

Visualized Logical Relationships

The following diagrams illustrate key safety-related logical flows and relationships for handling
2-Bromopropionic acid.

Exposure Event

Inhalation Skin Contact Eye Contact

Immediate First Aid

\ \ \
Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth, Do NOT Induce Vomiting

Prof‘ ;ssional Medical Attei rrltion

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid workflow for 2-Bromopropionic acid exposure.
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Incompatible Materials

Heat Generation

Violent Reaction Strong Oxidizing Agents

2-Bromopropionic Acid | Hazardous Reaction

— :
Flammable H2 Gas | Dk Rl T TS

Metals (e.g., Al, Mg)

Click to download full resolution via product page

Caption: Chemical incompatibilities of 2-Bromopropionic acid.

2-Bromopropionic Acid

Fire or High Heat

Carbon Monoxide Carbon Dioxide

Hydrogen Bromide

Click to download full resolution via product page
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Caption: Thermal decomposition pathway of 2-Bromopropionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Bromopropionic acid safety data sheet (SDS) and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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